Cas no 20600-56-0 (1-Isocyano-3,5-dimethyl-benzene)
20600-56-0 structure
Product Name:1-Isocyano-3,5-dimethyl-benzene
1-Isocyano-3,5-dimethyl-benzene Chemical and Physical Properties
Names and Identifiers
-
- benzene, 1-isocyano-3,5-dimethyl- (9ci)
- 1-Isocyano-3,5-dimethylbenzene
- 2,6-dimethylphenylisocyanide
- 2,6-xylyl isonitrile
- 3,5-dimethylphenylisocyanide
- 3,5-xylyl isocyanide
- BENZENE,1-ISOCYANO-3,5-DIMETHYL
- xylyl isocyanide
- 1-isocyano-3,5-dimethyl-benzene
- SCHEMBL999206
- BENZENE, 1-ISOCYANO-3,5-DIMETHYL-
- BBL020971
- STK893677
- MFCD02664617
- DTXSID90341797
- EN300-1177072
- 1-Isocyano-3,5-dimethylbenzene, AldrichCPR
- Benzene,1-isocyano-3,5-dimethyl-(9ci)
- 20600-56-0
- 3,5-Dimethyl-phenyl isocyanide
- AKOS001476728
- 1-Isocyano-3,5-dimethyl-benzene
-
- Inchi： 1S/C9H9N/c1-7-4-8(2)6-9(5-7)10-3/h4-6H,1-2H3
- InChI Key： WUJAMZCCCPVMFT-UHFFFAOYSA-N
- SMILES： [N+](#[C-])C1C=C(C)C=C(C)C=1
Computed Properties
- Exact Mass: 131.07300
- Monoisotopic Mass: 131.073499291g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 143
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 4.4Ų
Experimental Properties
- PSA: 0.00000
- LogP: 2.08490
1-Isocyano-3,5-dimethyl-benzene Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
1-Isocyano-3,5-dimethyl-benzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR903616-1g |
1-Isocyano-3,5-dimethyl-benzene |
20600-56-0 | 95% | 1g |
£240.00 | 2025-02-20 | |
| TRC | I779328-100mg |
1-Isocyano-3,5-dimethyl-benzene |
20600-56-0 | 100mg |
$ 70.00 | 2022-06-04 | ||
| TRC | I779328-500mg |
1-Isocyano-3,5-dimethyl-benzene |
20600-56-0 | 500mg |
$ 230.00 | 2022-06-04 | ||
| TRC | I779328-1g |
1-Isocyano-3,5-dimethyl-benzene |
20600-56-0 | 1g |
$ 340.00 | 2022-06-04 | ||
| Enamine | EN300-1177072-0.05g |
1-isocyano-3,5-dimethylbenzene |
20600-56-0 | 0.05g |
$229.0 | 2023-06-08 | ||
| Enamine | EN300-1177072-0.1g |
1-isocyano-3,5-dimethylbenzene |
20600-56-0 | 0.1g |
$342.0 | 2023-06-08 | ||
| Enamine | EN300-1177072-0.25g |
1-isocyano-3,5-dimethylbenzene |
20600-56-0 | 0.25g |
$487.0 | 2023-06-08 | ||
| Enamine | EN300-1177072-0.5g |
1-isocyano-3,5-dimethylbenzene |
20600-56-0 | 0.5g |
$768.0 | 2023-06-08 | ||
| Enamine | EN300-1177072-1.0g |
1-isocyano-3,5-dimethylbenzene |
20600-56-0 | 1g |
$986.0 | 2023-06-08 | ||
| Enamine | EN300-1177072-2.5g |
1-isocyano-3,5-dimethylbenzene |
20600-56-0 | 2.5g |
$1931.0 | 2023-06-08 |
1-Isocyano-3,5-dimethyl-benzene Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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